Cas no 1078161-60-0 (1-[(4-chlorophenyl)methyl]piperidin-4-amine; trifluoroacetic acid)

• Product Name: 1-[(4-chlorophenyl)methyl]piperidin-4-amine; trifluoroacetic acid
• CAS No: 1078161-60-0
• MF: C₁₄H₁₈ClF₃N₂O₂
• MW: 338.753133296967
• CID: 5156775
• Update Time: 2025-10-11

1-[(4-chlorophenyl)methyl]piperidin-4-amine; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorobenzyl)piperidin-4-amine 2,2,2-trifluoroacetate
• 1-[(4-chlorophenyl)methyl]piperidin-4-amine; trifluoroacetic acid

• Inchi： 1S/C12H17ClN2.C2HF3O2/c13-11-3-1-10(2-4-11)9-15-7-5-12(14)6-8-15;3-2(4,5)1(6)7/h1-4,12H,5-9,14H2;(H,6,7)
• InChI Key： OALRRWRZHRJPER-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.C(N1CCC(N)CC1)C1C=CC(Cl)=CC=1

Additional information on 1-[(4-chlorophenyl)methyl]piperidin-4-amine; trifluoroacetic acid

Compound CAS No. 1078161-60-0: 1-[(4-Chlorophenyl)methyl]piperidin-4-amine; Trifluoroacetic Acid

The compound with CAS number 1078161-60-0, known as 1-[(4-chlorophenyl)methyl]piperidin-4-amine, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound, often paired with trifluoroacetic acid, exhibits unique chemical properties that make it a valuable tool in various research and industrial applications. Recent studies have highlighted its potential in drug development, particularly in the design of bioactive molecules with tailored pharmacokinetic profiles.

The structural backbone of 1-[(4-chlorophenyl)methyl]piperidin-4-amine consists of a piperidine ring, a six-membered cyclic amine, substituted with a 4-chlorophenylmethyl group at the 4-position. This substitution pattern introduces steric and electronic effects that influence the compound's reactivity and solubility. The presence of the chlorine atom in the phenyl ring further enhances its stability and bioavailability, making it a promising candidate for medicinal chemistry applications. Researchers have explored its role as a building block in synthesizing bioactive compounds, including those targeting central nervous system disorders and pain management.

Trifluoroacetic acid, a strong carboxylic acid with the formula CF3COOH, is often used as a catalyst or reagent in organic synthesis. Its ability to activate carbonyl groups makes it particularly useful in peptide coupling reactions and other transformations requiring acidic conditions. Recent advancements in green chemistry have led to the development of more efficient methods for synthesizing this compound, reducing its environmental footprint while maintaining its high reactivity.

The combination of 1-[(4-chlorophenyl)methyl]piperidin-4-amine and trifluoroacetic acid has been studied extensively in the context of drug delivery systems. Researchers have reported that this combination can enhance the solubility and bioavailability of poorly water-soluble drugs, making it a valuable tool in formulating new pharmaceutical products. Additionally, its application in nanotechnology has been explored, with potential uses in drug encapsulation and targeted delivery systems.

In terms of toxicity and environmental impact, recent studies have focused on understanding the ecotoxicological effects of these compounds. While trifluoroacetic acid is known to be biodegradable under certain conditions, concerns remain about its persistence in aquatic environments. Regulatory agencies are increasingly scrutinizing the use of such compounds to ensure compliance with environmental protection standards.

The future outlook for CAS No. 1078161-60-0 and its associated products appears promising, driven by ongoing research into novel synthetic methodologies and application areas. Collaborative efforts between academic institutions and industry partners are expected to yield breakthroughs in areas such as personalized medicine and sustainable chemical manufacturing.